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Compound of Interest

Compound Name: 2-(1H-tetrazol-5-yl)ethanamine
CAS No.: 31602-64-9
Cat. No.: B3041545
Get Quote
. J

Executive Summary
2-(1H-tetrazol-5-yl)ethanamine (CAS: 31602-64-9), also known as 5-(2-aminoethyl)tetrazole,

is a critical bioisostere of

-alanine and

-aminobutyric acid (GABA). Structurally, it consists of an ethylamine chain attached to the 5-
position of a tetrazole ring. This molecule represents a classic example of a "zwitterionic
heterocycle,” where the acidic tetrazole proton (pKa ~4.8) and the basic amine (pKa ~9.8)
coexist to form an inner salt at physiological pH.

This guide details the chemical structure, validated synthesis protocols, and medicinal
chemistry applications of 2-(1H-tetrazol-5-yl)ethanamine, designed for researchers requiring
high-fidelity technical data.

Structural Analysis & Physicochemical Properties[1]

[2][3][4]
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Tautomerism and Zwitterionic Nature

The tetrazole ring exists in a dynamic equilibrium between 1H-tetrazole and 2H-tetrazole
tautomers. In the gas phase, the 2H-form is thermodynamically preferred. However, in solution
(especially polar protic solvents) and the solid state, the 1H-form dominates due to dipole
stabilization.

Uniquely, 2-(1H-tetrazol-5-yl)ethanamine exists primarily as a zwitterion in neutral aqueous
solution. The tetrazole ring deprotonates to form a tetrazolate anion, while the primary amine
accepts a proton to form an ammonium cation.

Figure 1: Tautomeric Equilibrium and Zwitterionic Transformation
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Caption: The equilibrium shifts from neutral tautomers to the zwitterionic species in agueous
media, driven by the acidity of the tetrazole and basicity of the amine.

Key Physicochemical Data[1][5][6]
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Property Value Context
CAS Number 31602-64-9 Free base / Zwitterion

C
Molecular Formula H

N
Molecular Weight 113.12 g/mol
pKa (Acidic) 48+0.2 Tetrazole N-H deprotonation
pKa (Basic) 9.8+£0.3 Amine protonation

Highly hydrophilic due to

LogP -1.2 (Predicted) Jnly hyerop

zwitterionic character

High: Water, DMSOLow: DCM,  Typical salt-like solubility

Solubilit
Y Hexane profile

> 200°C (Decomp.)[1][2][3][4] Characteristic of high lattice

Melting Point
[5] energy salts

Synthetic Methodology
The "Green" Zinc-Catalyzed Protocol

While traditional methods utilize ammonium chloride and sodium azide in DMF (generating
sublimation risks from NH

N

), the Demko-Sharpless method using zinc bromide in water is the superior, safer, and higher-
yielding protocol for 5-substituted tetrazoles.

Reaction Scheme:

Figure 2: Synthesis Workflow
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Precursors: Catalyst System:
3-Aminopropanenitrile ZnBr2 (0.5 - 1.0 equiv)
+ Sodium Azide (NaN3) Solvent: Water
Cycloaddition:

Reflux (100°C), 12-24h
Formation of Tetrazole-Zn complex

'

Acidic Workup (HCI):
Breaks Zn-complex
Precipitates Product or Salt

'

| Final Product: |
2-(1H-tetrazol-5-yl)ethanamine

Click to download full resolution via product page

Caption: The Zn(ll)-catalyzed cycloaddition allows for aqueous processing, avoiding the
hazards of hydrazoic acid evolution common in acidic organic solvent methods.

Detailed Protocol

e Reagents: Combine 3-aminopropanenitrile (10 mmol), sodium azide (11 mmol), and zinc
bromide (10 mmol) in 20 mL of deionized water.

e Reaction: Heat the mixture to reflux (approx. 100°C) with vigorous stirring for 16—24 hours.
The zinc coordinates to the nitrile, activating it for azide attack.

e Workup:

o Cool the reaction to room temperature.
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o Add 3M HCI until pH < 2. This breaks the zinc-tetrazolate complex and converts the
tetrazole to its protonated form (and the amine to the hydrochloride salt).

o Note: If the zwitterion is desired, adjust pH to ~6.5 (isoelectric point) and dilute with
ethanol to precipitate the inner salt.

 Purification: Recrystallization from water/ethanol is effective due to the steep solubility curve.

Analytical Characterization
NMR Spectroscopy (D O)

In deuterium oxide, the molecule exists as the zwitterion. The exchangeable protons (NH) are
typically not observed.

e HNMR (400 MHz, D
0):
o 3.40 ppm (t,
Hz, 2H, -CH
-NH
)
o 3.25 ppm (t,
Hz, 2H, Tetrazole-CH
)

o Interpretation: The triplet at 3.25 ppm is characteristic of a methylene group alpha to the
electron-withdrawing tetrazole ring. The methylene alpha to the ammonium group is
slightly more deshielded.

Mass Spectrometry

e ESI-MS (Positive Mode): m/z = 114.1 [M+H]

e ESI-MS (Negative Mode): m/z = 112.1 [M-H]
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» Note: The ability to ionize easily in both modes confirms the amphoteric/zwitterionic nature.

Medicinal Chemistry Applications
Bioisosterism: The Carboxylic Acid Replacement

The 5-substituted tetrazole moiety is the premier bioisostere for the carboxylic acid group (-
COOH).

o Acidity: Tetrazoles (pKa ~4.8) mimic the acidity of carboxylic acids (pKa ~4.5), ensuring
similar ionization states at physiological pH.

o Metabolic Stability: Unlike carboxylic acids, which can undergo glucuronidation or beta-
oxidation, the tetrazole ring is metabolically robust.

o Size/Shape: The tetrazole anion is larger and more delocalized than a carboxylate, often
improving interactions with arginine residues in receptor binding pockets.

GABA and -Alanine Analog
2-(1H-tetrazol-5-yl)ethanamine is a direct structural analog of
-alanine and a positional isomer analog of GABA.

o Target Potential: It serves as a probe for GABA receptors and taurine transporters.

o Peptidomimetics: It is used as a building block to introduce a "non-hydrolyzable" C-terminus
mimic in peptide drugs, preventing enzymatic degradation by carboxypeptidases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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